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Compound of Interest

Compound Name: 4-Fluoro-2-phenylaniline

Cat. No.: B157491

Core Chemical Identity of 4-Fluoro-2-
phenylaniline

This document provides the fundamental molecular and structural data for 4-Fluoro-2-
phenylaniline, a fluorinated aniline derivative. The information is presented to serve as a
foundational reference for researchers and professionals in drug development and organic
synthesis.

Quantitative Molecular Data

The essential quantitative attributes of 4-Fluoro-2-phenylaniline are summarized in the table
below. These values are critical for stoichiometric calculations, analytical characterization, and
computational modeling.
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Chemical Identifier

Value

IUPAC Name

4-fluoro-2-phenylaniline

CAS Number

1717-22-2

Molecular Formula

C12H10FN[1]

Molecular Weight

187.21 g/mol [1]

Canonical SMILES

C1=CC=C(C=C1)C2=C(C=CC(=C2)F)N[1]

InChl Key

JDRKNEMJCQALHM-UHFFFAQOYSA-N[1]

Methodological Considerations

The determination of a compound's molecular formula and weight are fundamental procedures

in chemical characterization.

e Molecular Formula (C12H10FN): This is typically determined with high certainty using high-

resolution mass spectrometry (HRMS), which provides an exact mass of the molecular ion,

allowing for the unambiguous determination of the elemental composition.[2] Elemental

analysis, a method that determines the mass percentages of carbon, hydrogen, nitrogen,

and other elements, is also a classic confirmatory technique.

e Molecular Weight (187.21 g/mol ): This value is calculated from the molecular formula using

the standard atomic weights of its constituent elements (Carbon, Hydrogen, Fluorine, and

Nitrogen). Mass spectrometry is the primary experimental technique used to confirm the

molecular weight, where the molecular ion peak in the mass spectrum corresponds to this

value.[2]

Due to the fundamental and standardized nature of these determinations for a stable chemical

entity, detailed, novel experimental protocols are not applicable. The process adheres to

routine analytical chemistry standards. Similarly, as a single small molecule, 4-Fluoro-2-

phenylaniline does not possess "signaling pathways" or complex "logical relationships" that

would necessitate a Graphviz diagram for elucidation. Such visualizations are suited for

depicting complex biological or procedural workflows, which are not relevant to the

presentation of this compound's basic chemical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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